1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one

• Molecular Formula: C14H18N2OS3
• Molecular Weight: 326.5 g/mol
• IUPAC Name: (2Z)-4,7,7-trimethyl-2-[(3-methylsulfanyl-1,2,4-thiadiazol-5-yl)sulfanylmethylidene]bicyclo[2.2.1]heptan-3-one
• InChI: InChI=1S/C14H18N2OS3/c1-13(2)9-5-6-14(13,3)10(17)8(9)7-19-12-15-11(18-4)16-20-12/h7,9H,5-6H2,1-4H3/b8-7-
• InChI Key: WDQICADOAFQWTI-FPLPWBNLSA-N
• Isomeric SMILES: CC1(C\2CCC1(C(=O)/C2=C\SC3=NC(=NS3)SC)C)C
• SMILES: CC1(C2CCC1(C(=O)C2=CSC3=NC(=NS3)SC)C)C

Description

1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of bicyclic ketones and has a unique chemical structure that makes it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways that are involved in the regulation of cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one has been shown to exhibit various biochemical and physiological effects. These include anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one in lab experiments include its unique chemical structure, which makes it a promising candidate for various biomedical applications. However, the limitations of using this compound in lab experiments include its complex synthesis process and limited availability.

Future Directions

There are many future directions for the research on 1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one. Some of these directions include:
1. Investigating the potential of this compound in the treatment of other diseases such as diabetes, cardiovascular disease, and autoimmune disorders.
2. Studying the mechanisms of action of this compound in more detail to better understand its therapeutic potential.
3. Developing more efficient and cost-effective methods for the synthesis of this compound to increase its availability for scientific research.
4. Exploring the potential of this compound as a diagnostic tool for the detection of various diseases.
Conclusion:
1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications. This compound's unique chemical structure makes it a promising candidate for various biomedical applications. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one can be achieved through a multistep process. The first step involves the preparation of 3-(methylsulfanyl)-1,2,4-thiadiazole-5-carbaldehyde, which is then reacted with 1,7,7-trimethylbicyclo[2.2.1]heptan-2-one in the presence of a suitable catalyst to form the desired compound.

Scientific Research Applications

1,7,7-Trimethyl-3-({[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}methylene)bicyclo[2.2.1]heptan-2-one has been investigated for its potential therapeutic applications in various scientific research studies. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.